Cas no 1806788-73-7 (Ethyl 5-(difluoromethyl)-4-hydroxypyridine-2-carboxylate)

• Product Name: Ethyl 5-(difluoromethyl)-4-hydroxypyridine-2-carboxylate
• CAS No: 1806788-73-7
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 4918498
• Update Time: 2025-10-12

Ethyl 5-(difluoromethyl)-4-hydroxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(difluoromethyl)-4-hydroxypyridine-2-carboxylate

• Inchi： 1S/C9H9F2NO3/c1-2-15-9(14)6-3-7(13)5(4-12-6)8(10)11/h3-4,8H,2H2,1H3,(H,12,13)
• InChI Key： AWOBEVXQFBJHKI-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(C(=O)OCC)=CC1=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 347
• XLogP3: 1.2
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 5-(difluoromethyl)-4-hydroxypyridine-2-carboxylate

Ethyl 5-(Difluoromethyl)-4-hydroxypyridine-2-carboxylate (CAS No. 1806788-73-7): An Overview

Ethyl 5-(difluoromethyl)-4-hydroxypyridine-2-carboxylate (CAS No. 1806788-73-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique difluoromethyl and hydroxypyridine functionalities, exhibits promising pharmacological properties and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the research and development of this compound.

The chemical structure of Ethyl 5-(difluoromethyl)-4-hydroxypyridine-2-carboxylate is defined by its difluoromethyl group attached to the pyridine ring at the 5-position and a hydroxyl group at the 4-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The difluoromethyl group is known for its ability to enhance metabolic stability and improve pharmacokinetic profiles, while the hydroxypyridine moiety contributes to the compound's reactivity and binding affinity to various biological targets.

The synthesis of Ethyl 5-(difluoromethyl)-4-hydroxypyridine-2-carboxylate involves a series of well-defined chemical reactions. One common approach is the reaction of 5-(difluoromethyl)pyridin-2(1H)-one with ethyl chloroformate, followed by hydrolysis to introduce the hydroxyl group. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production in pharmaceutical settings. Recent studies have also explored alternative synthetic routes that aim to reduce environmental impact and improve cost-effectiveness.

In terms of biological activities, Ethyl 5-(difluoromethyl)-4-hydroxypyridine-2-carboxylate has shown significant potential as a therapeutic agent. Research has demonstrated its ability to modulate various biological pathways, including those involved in inflammation, oxidative stress, and cell signaling. For instance, studies have reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been shown to possess antioxidant properties, which can help protect cells from damage caused by reactive oxygen species (ROS).

One of the most promising applications of Ethyl 5-(difluoromethyl)-4-hydroxypyridine-2-carboxylate is in the treatment of neurodegenerative diseases. Preclinical studies have indicated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing neuronal apoptosis and promoting neurogenesis. These findings suggest that it may be a valuable candidate for the development of novel therapies for conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its therapeutic potential, Ethyl 5-(difluoromethyl)-4-hydroxypyridine-2-carboxylate has also been investigated for its use in diagnostic imaging. The unique chemical properties of this compound make it suitable for conjugation with imaging agents, allowing for non-invasive monitoring of disease progression and treatment response. This application has significant implications for personalized medicine and precision healthcare.

The safety profile of Ethyl 5-(difluoromethyl)-4-hydroxypyridine-2-carboxylate is another critical aspect of its development as a pharmaceutical agent. Extensive toxicological studies have been conducted to evaluate its potential side effects and long-term safety. Results from these studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, further clinical trials are necessary to fully assess its safety in human subjects.

In conclusion, Ethyl 5-(difluoromethyl)-4-hydroxypyridine-2-carboxylate (CAS No. 1806788-73-7) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its favorable biological activities and safety profile, positions it as a valuable candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, contributing to advancements in the field of drug discovery and development.